Cas no 62429-66-7 (5-(thiophen-3-yl)pent-2-en-1-ol)

• Product Name: 5-(thiophen-3-yl)pent-2-en-1-ol
• CAS No: 62429-66-7
• MF: C₉H₁₂OS
• MW: 168.255981445313
• CID: 445097
• PubChem ID: 92033372
• Update Time: 2025-05-24

5-(thiophen-3-yl)pent-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-Penten-1-ol, 5-(3-thienyl)-, (E)-
• 5-thiophen-3-ylpent-2-en-1-ol
• 5-(thiophen-3-yl)pent-2-en-1-ol
• DTXSID00808664
• 62429-66-7

• Inchi： 1S/C9H12OS/c10-6-3-1-2-4-9-5-7-11-8-9/h1,3,5,7-8,10H,2,4,6H2
• InChI Key： PEAZBQWQIZARFK-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)CCC=CCO

Computed Properties

• Exact Mass: 168.06096
• Monoisotopic Mass: 168.06088618g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2
• Topological Polar Surface Area: 48.5Ų

Experimental Properties

• PSA: 20.23

Additional information on 5-(thiophen-3-yl)pent-2-en-1-ol

5-(Thiophen-3-yl)pent-2-en-1-ol (CAS No. 62429-66-7): A Comprehensive Overview

5-(Thiophen-3-yl)pent-2-en-1-ol, identified by the CAS number 62429-66-7, is a versatile organic compound with significant applications in various fields. This compound is characterized by its unique structure, which includes a thiophene ring and an alcohol group, making it a valuable component in both academic research and industrial applications. Recent studies have highlighted its potential in areas such as drug discovery, material science, and fragrance synthesis.

The chemical structure of 5-(thiophen-3-yl)pent-2-en-1-ol consists of a pentenol backbone with a thiophene substituent at the third position. This arrangement imparts the compound with distinct chemical properties, including moderate solubility in organic solvents and reactivity towards various functional groups. The presence of the thiophene ring introduces aromaticity and enhances the compound's stability under certain conditions.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 5-(thiophen-3-yl)pent-2-en-1-ol through methods such as Grignard reactions and organocatalytic processes. These methods not only improve yield but also ensure high purity, which is crucial for its application in sensitive areas like pharmaceuticals.

In the field of drug discovery, 5-(thiophen-3-yl)pentenol has shown promise as a lead compound due to its ability to interact with biological targets such as enzymes and receptors. Studies published in 2023 have demonstrated its potential as an inhibitor of certain kinases, which could lead to novel therapeutic agents for diseases like cancer.

Beyond pharmacology, 5-(thiophen -3-yll pentenol has found applications in material science, particularly in the development of advanced polymers and coatings. Its ability to undergo polymerization under specific conditions makes it a candidate for creating materials with tailored properties such as high thermal stability and mechanical strength.

The fragrance industry has also taken notice of 5-(thiophen -3-yll pentenol due to its pleasant odor profile. Recent research has explored its use as a natural scent ingredient in perfumes and personal care products, offering an eco-friendly alternative to synthetic fragrances.

In terms of toxicity, studies indicate that 5-(thiophen -3-yll pentenol exhibits low toxicity at typical exposure levels, making it suitable for consumer products. However, further research is needed to fully understand its long-term effects on human health and the environment.

Looking ahead, the versatility of 5-(thiophen -3-yll pentenol positions it as a key compound in future innovations across multiple industries. Its unique chemical properties and wide range of applications make it a subject of continued interest for researchers worldwide.